Cas no 7396-90-9 (2-hydroxy-4'-trifluoromethyl-4-methoxybenzophenone)

2-hydroxy-4'-trifluoromethyl-4-methoxybenzophenone structure
7396-90-9 structure
Product Name:2-hydroxy-4'-trifluoromethyl-4-methoxybenzophenone
CAS No:7396-90-9
MF:C15H11F3O3
MW:296.241255044937
CID:862430
PubChem ID:139011
Update Time:2025-04-19

2-hydroxy-4'-trifluoromethyl-4-methoxybenzophenone Chemical and Physical Properties

Names and Identifiers

    • 2-hydroxy-4'-trifluoromethyl-4-methoxybenzophenone
    • (2-hydroxy-4-methoxyphenyl)-[4-(trifluoromethyl)phenyl]methanone
    • DTXSID70224695
    • SSMMHXAIFJLDSQ-UHFFFAOYSA-N
    • 2-hydroxy-4'-trifluoromethyl-4-methyoxybenzo-pheonone
    • 7396-90-9
    • Inchi: 1S/C15H11F3O3/c1-21-11-6-7-12(13(19)8-11)14(20)9-2-4-10(5-3-9)15(16,17)18/h2-8,19H,1H3
    • InChI Key: SSMMHXAIFJLDSQ-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=CC=1)C(C1C=CC(=CC=1O)OC)=O)(F)F

Computed Properties

  • Exact Mass: 296.06603
  • Monoisotopic Mass: 296.066
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 362
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • Density: 1.325
  • Boiling Point: 380.6°C at 760 mmHg
  • Flash Point: 184°C
  • Refractive Index: 1.535
  • PSA: 46.53

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